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Compound of Interest

Compound Name: Methanol

Cat. No.: B129727 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides essential safety protocols for the handling of methanol in a

laboratory setting. Adherence to these guidelines is critical for ensuring a safe working

environment and mitigating the inherent risks associated with this versatile yet hazardous

chemical. This document outlines the physical and chemical properties of methanol,
occupational exposure limits, personal protective equipment, emergency procedures, and

detailed experimental protocols for monitoring and analysis.

Understanding the Hazards of Methanol
Methanol (CH₃OH), also known as methyl alcohol or wood alcohol, is a colorless, volatile, and

flammable liquid with a faint alcoholic odor. While it is a widely used solvent and reagent in

laboratory and industrial applications, it is highly toxic and poses significant health and safety

risks.

Health Hazards
Methanol is toxic by ingestion, inhalation, and skin absorption. The primary concern with

methanol exposure is its metabolism in the body. Methanol is converted to formaldehyde and

then to formic acid. The accumulation of formic acid can lead to metabolic acidosis, which can

cause damage to the optic nerve, resulting in blindness, and in severe cases, can be fatal.

Symptoms of Methanol Exposure:
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Acute (Short-term) Exposure: Headache, dizziness, nausea, vomiting, abdominal pain,

blurred vision, and shortness of breath. High concentrations can lead to loss of

consciousness and death.

Chronic (Long-term) Exposure: Repeated skin contact can cause dermatitis, including

dryness and cracking. Long-term inhalation may lead to cumulative effects such as

gastrointestinal disturbances and visual problems.

Physical Hazards
Methanol is a highly flammable liquid and its vapor can form explosive mixtures with air. The

vapors are heavier than air and can travel considerable distances to an ignition source and

flash back. Methanol fires burn with a clear or light blue flame that can be difficult to see in

daylight.

Quantitative Data Summary
For quick reference, the following tables summarize the key quantitative data for methanol.

Table 1: Physical and Chemical Properties of Methanol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 13 Tech Support

https://www.benchchem.com/product/b129727?utm_src=pdf-body
https://www.benchchem.com/product/b129727?utm_src=pdf-body
https://www.benchchem.com/product/b129727?utm_src=pdf-body
https://www.benchchem.com/product/b129727?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129727?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Chemical Formula CH₃OH

Molecular Weight 32.04 g/mol

Boiling Point 64.7 °C (148.5 °F)

Melting Point -97.8 °C (-144 °F)

Flash Point 10 - 12 °C (50 - 54 °F) (closed cup)

Autoignition Temperature 455 °C (851 °F)

Lower Explosive Limit (LEL) 6.0% by volume in air

Upper Explosive Limit (UEL) 36% by volume in air

Vapor Density 1.11 (Air = 1)

Specific Gravity 0.791 - 0.793 (20/20°C)

Solubility in Water Completely miscible

Table 2: Occupational Exposure Limits
Agency TWA (8-hour) STEL (15-minute) Skin Notation

OSHA (PEL) 200 ppm (260 mg/m³) - Yes

NIOSH (REL) 200 ppm (260 mg/m³) 250 ppm (325 mg/m³) Yes

ACGIH (TLV) 200 ppm 250 ppm Yes

PEL: Permissible Exposure Limit; REL: Recommended Exposure Limit; TLV: Threshold Limit

Value; TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit.

Engineering and Administrative Controls
The primary approach to methanol safety is to minimize exposure through a hierarchy of

controls.
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Hierarchy of Controls for Methanol Safety

Elimination/Substitution
(Use a less hazardous chemical)

Engineering Controls
(Fume hoods, ventilation)

Most Effective

Administrative Controls
(SOPs, training, labeling)

Personal Protective Equipment
(Gloves, goggles, lab coat)

Least Effective
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Figure 1: Hierarchy of Controls for Methanol Safety.

Engineering Controls
Fume Hoods: All work with open containers of methanol should be conducted in a properly

functioning chemical fume hood to minimize the inhalation of vapors.

Ventilation: Ensure the laboratory has adequate general ventilation to prevent the

accumulation of flammable or toxic concentrations of methanol vapor.
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Grounding and Bonding: To prevent static electricity buildup and potential ignition of

flammable vapors, all equipment used for transferring or storing methanol should be

properly grounded and bonded.

Administrative Controls
Standard Operating Procedures (SOPs): Develop and implement detailed SOPs for all

procedures involving methanol. These SOPs should be readily accessible to all laboratory

personnel.

Training: All personnel who handle methanol must receive comprehensive training on its

hazards, safe handling procedures, emergency response, and the proper use of PPE.

Labeling and Storage: Methanol containers must be clearly labeled with the chemical name

and appropriate hazard warnings. Store methanol in a cool, dry, well-ventilated area away

from sources of ignition and incompatible materials such as strong oxidizing agents.

Methanol should be stored in a dedicated flammable liquids cabinet.

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling methanol.

Table 3: Recommended Personal Protective Equipment
for Methanol
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Protection Type Specification

Eye Protection

ANSI-approved safety glasses with side shields

or chemical splash goggles. A face shield may

be worn in addition to goggles for extra

protection.

Hand Protection

Chemical-resistant gloves are required. Nitrile

gloves are commonly recommended for

incidental contact, but breakthrough times can

vary. For prolonged or direct contact, butyl

rubber gloves are recommended. Always

consult the glove manufacturer's chemical

resistance guide.

Skin and Body Protection

A laboratory coat that is appropriately sized and

fully buttoned must be worn. Full-length pants

and closed-toe shoes are also required. For

large-scale operations or significant splash

potential, a chemical-resistant apron or suit may

be necessary.

Respiratory Protection

Respirators should be used as a last line of

defense when engineering and administrative

controls cannot maintain exposure below the

PEL. A NIOSH-approved respirator with an

appropriate organic vapor cartridge is required

in such situations. Personnel must be trained

and fit-tested before using a respirator.

Emergency Procedures
Prompt and appropriate action is crucial in the event of a methanol-related emergency.

First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult or has stopped, administer

artificial respiration and seek immediate medical

attention.

Skin Contact

Remove contaminated clothing immediately and

wash the affected area with soap and plenty of

water for at least 15 minutes. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush the eyes with large amounts

of water for at least 15 minutes, lifting the upper

and lower eyelids. Remove contact lenses if

present and easy to do. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Seek

immediate medical attention.

Spill Response
The response to a methanol spill depends on its size.

Methanol Spill Response Workflow

Assess the Spill
(Size, location, ventilation)

Small Spill (<1 L)

If manageable

Large Spill (>1 L)If unmanageable

Cleanup Procedure
(Absorb, collect, decontaminate)

Evacuate and Notify
(Alert others, call emergency services)

Dispose of Waste
(As hazardous waste)
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Figure 2: Workflow for Responding to a Methanol Spill.

Small Spills (< 1 Liter):

Alert personnel in the immediate area.

Eliminate all sources of ignition.

Ensure adequate ventilation.

Wear appropriate PPE (gloves, goggles, lab coat).

Contain the spill with an absorbent material (e.g., sand, vermiculite, or a commercial spill

kit).

Carefully collect the absorbed material into a sealable container.

Clean the spill area with soap and water.

Label the container as hazardous waste and dispose of it according to institutional

procedures.

Large Spills (> 1 Liter):

Evacuate the area immediately.

Alert others and activate the fire alarm if necessary.

From a safe location, contact your institution's emergency response team or the local fire

department.

Prevent entry into the spill area.

Experimental Protocols
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Air Sampling and Analysis for Methanol (Based on
NIOSH Method 2000)
This protocol provides a method for collecting and analyzing airborne methanol to assess

occupational exposure.

1. Principle: A known volume of air is drawn through a solid sorbent tube containing silica gel to

trap methanol vapors. The sample is then desorbed and analyzed by gas chromatography with

flame ionization detection (GC-FID).

2. Materials:

Sampler: Silica gel sorbent tube (100 mg/50 mg sections).

Personal sampling pump calibrated to a flow rate between 0.02 and 0.2 L/min.

Gas chromatograph with a flame ionization detector (GC-FID).

Capillary column (e.g., 30 m x 0.53-mm ID; 3-µm film 35% diphenyl-65% dimethyl

polysiloxane).

Desorbing solution: 95:5 (v/v) water/isopropanol.

Methanol standard solutions for calibration.

Vials with PTFE-lined caps.

Microliter syringes.

3. Sampling Procedure:

Calibrate the personal sampling pump with a representative sorbent tube in line.

Break the ends of the sorbent tube immediately before sampling.

Connect the tube to the sampling pump with flexible tubing, ensuring the smaller section of

the sorbent is closer to the pump.
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Position the sampling tube in the breathing zone of the worker.

Sample at a known flow rate for a total sample volume of 1 to 5 liters.

After sampling, cap the ends of the tube and label it with the sample details.

Prepare and submit field blanks with the samples.

4. Sample Preparation and Analysis:

Place the front and back sections of the sorbent tube into separate vials.

Add 1 mL of the desorbing solution to each vial and cap securely.

Agitate the vials, for example, in an ultrasonic bath for 30-60 minutes to aid desorption.

Analyze the samples by GC-FID. Inject a 1 µL aliquot of the desorbed sample into the GC.

Prepare a calibration curve using standard solutions of methanol in the desorbing solution.

Calculate the concentration of methanol in the air sample based on the sample volume and

the amount of methanol found in the sorbent tube sections.

Methanol Poisoning and Treatment Pathway
The following diagram illustrates the metabolic pathway of methanol and the intervention

points for treatment.
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Figure 3: Metabolic Pathway of Methanol and Treatment Interventions.

Treatment Protocol for Methanol Poisoning:

Supportive Care: Maintenance of airway, breathing, and circulation is the first priority.

Inhibition of Metabolism: Administer an antidote to block the enzyme alcohol dehydrogenase,

which converts methanol to its toxic metabolites. Fomepizole is the preferred antidote, but

ethanol can also be used.

Correction of Metabolic Acidosis: Intravenous sodium bicarbonate is administered to correct

the metabolic acidosis caused by formic acid accumulation.

Enhancement of Formate Elimination: Folic or folinic acid is given to enhance the

metabolism of formic acid to carbon dioxide and water.
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Hemodialysis: Hemodialysis is highly effective at removing both methanol and formic acid

from the blood and is indicated in cases of severe poisoning.

Conclusion
Methanol is an invaluable chemical in the laboratory, but its safe use demands a thorough

understanding of its hazards and strict adherence to safety protocols. By implementing a

combination of engineering controls, administrative procedures, and the consistent use of

appropriate personal protective equipment, the risks associated with methanol can be

effectively managed. All laboratory personnel must be familiar with these guidelines and

prepared to respond appropriately in the event of an emergency. Regular review and

reinforcement of these safety protocols are essential for maintaining a safe laboratory

environment for all researchers, scientists, and drug development professionals.

To cite this document: BenchChem. [A Comprehensive Technical Guide to Methanol Safety
in the Laboratory]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b129727#safety-protocols-for-handling-methanol-in-a-
laboratory-setting]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 13 / 13 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129727?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

